Cas no 2229645-96-7 (2,2-dimethyl-4-phenylbut-3-en-1-amine)

• Product Name: 2,2-dimethyl-4-phenylbut-3-en-1-amine
• CAS No: 2229645-96-7
• MF: C₁₂H₁₇N
• MW: 175.270083189011
• CID: 5953819
• PubChem ID: 165713019
• Update Time: 2025-09-28

2,2-dimethyl-4-phenylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-4-phenylbut-3-en-1-amine
• 2229645-96-7
• EN300-1860864

• Inchi： 1S/C12H17N/c1-12(2,10-13)9-8-11-6-4-3-5-7-11/h3-9H,10,13H2,1-2H3/b9-8+
• InChI Key： DJDPJNAPNWILEH-CMDGGOBGSA-N
• SMILES： NCC(/C=C/C1C=CC=CC=1)(C)C

Computed Properties

• Exact Mass: 175.136099547g/mol
• Monoisotopic Mass: 175.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-dimethyl-4-phenylbut-3-en-1-amine

Introduction to 2,2-dimethyl-4-phenylbut-3-en-1-amine (CAS No. 2229645-96-7)

2,2-dimethyl-4-phenylbut-3-en-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2229645-96-7, is a complex organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of amine derivatives, characterized by a branched alkyl chain and a phenyl substituent, which contribute to its distinct chemical reactivity and interaction with biological targets.

The molecular structure of 2,2-dimethyl-4-phenylbut-3-en-1-amine consists of a butenyl backbone with two methyl groups at the 2-position and a phenyl group at the 4-position. This arrangement creates a molecule with significant steric hindrance and electronic distribution, making it a valuable scaffold for drug discovery. The presence of the amine functional group (–NH₂) further enhances its potential as a precursor in synthesizing more complex pharmacophores.

In recent years, there has been growing interest in amine derivatives due to their role in modulating various biological pathways. Specifically, compounds with similar structural motifs have been explored for their potential in treating neurological disorders, inflammation, and other metabolic conditions. The 2,2-dimethyl-4-phenylbut-3-en-1-amine structure has shown promise in preliminary screenings as a candidate for further development into therapeutic agents.

One of the key aspects that make 2,2-dimethyl-4-phenylbut-3-en-1-amine intriguing is its ability to interact with multiple biological targets. The phenyl ring can engage in π-stacking interactions with proteins, while the amine group can form hydrogen bonds or participate in ionic interactions. These features are critical for designing molecules that can bind selectively to specific enzymes or receptors involved in disease pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of such compounds with higher accuracy. Molecular docking studies on 2,2-dimethyl-4-phenylbut-3-en-1-amine have suggested potential interactions with enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. These findings align with the increasing interest in developing novel anti-inflammatory agents that target these pathways.

The synthesis of 2,2-dimethyl-4-phenylbut-3-en-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include alkylation of phenylacetaldehyde derivatives followed by reduction steps to introduce the amine functionality. The use of palladium-catalyzed cross-coupling reactions has also been explored to enhance the efficiency of constructing the butenyl backbone.

In addition to its pharmaceutical potential, 2,2-dimethyl-4-phenylbut-3-en-1-amine has shown interesting properties as an intermediate in material science applications. Its ability to form stable complexes with metal ions makes it a candidate for developing new catalysts or luminescent materials. Researchers are exploring its use in coordination chemistry to create metallo-supramolecular structures that could have applications in sensors or nanotechnology.

The toxicological profile of 2,2-dimethyl-4-phenylbut-3-en-1-amine is still under investigation, but preliminary studies suggest that it exhibits moderate solubility in organic solvents and moderate bioavailability when tested in vitro. Further studies are needed to assess its metabolic stability and potential side effects before it can be considered for clinical trials. However, these early findings are encouraging and warrant further exploration into its therapeutic applications.

The field of medicinal chemistry continues to evolve rapidly, and compounds like 2,2-dimethyl-4-phénylbut3énone (CAS No. 2229645967) are at the forefront of this innovation. By leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms, researchers can accelerate the discovery process significantly. The unique structural features of this compound make it a promising candidate for developing new treatments for various diseases.

In conclusion, 2229645967 represents a significant advancement in pharmaceutical research due to its versatile structure and potential biological activities. 22dimethyl44phénylbut31amine continues to be studied for its therapeutic potential across multiple disease areas. CAS no2229645967 remains an essential component in ongoing efforts aimed at improving human health through innovative chemical solutions.